3-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(3-methylphenyl)propanamide

• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 3-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(3-methylphenyl)propanamide
• InChI: InChI=1S/C19H19N3O2S/c1-14-6-5-9-16(12-14)20-17(23)10-11-25-19-22-21-18(24-19)13-15-7-3-2-4-8-15/h2-9,12H,10-11,13H2,1H3,(H,20,23)
• InChI Key: LBIAEZWOKRAQLJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)CCSC2=NN=C(O2)CC3=CC=CC=C3

Description

3-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(3-methylphenyl)propanamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BOS-102 and belongs to the class of oxadiazole derivatives. The aim of

Mechanism of Action

The mechanism of action of BOS-102 is not fully understood. However, studies have shown that this compound inhibits the activity of various enzymes, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). Inhibition of these enzymes has been linked to the anticancer and neuroprotective effects of BOS-102.
Biochemical and Physiological Effects:
BOS-102 has been shown to have various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, prevent the formation of beta-amyloid plaques, and inhibit the activity of COX-2 and MMPs. In addition, BOS-102 has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using BOS-102 in lab experiments is its potent anticancer activity. This compound has been shown to be effective against various cancer cell lines, making it a promising candidate for further research. However, one of the limitations of using BOS-102 is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on BOS-102. One area of interest is the development of novel drug delivery systems to improve the solubility and bioavailability of this compound. In addition, further studies are needed to fully understand the mechanism of action of BOS-102 and its potential applications in various fields, including cancer research and the treatment of Alzheimer's disease.

Synthesis Methods

The synthesis of BOS-102 involves the reaction of 2-mercaptobenzothiazole and 3-methylbenzoyl chloride in the presence of triethylamine. The resulting intermediate is then reacted with 2-amino-5-benzyl-1,3,4-oxadiazole in the presence of N,N-dimethylformamide to obtain the final product. The yield of this synthesis method is approximately 70%.

Scientific Research Applications

BOS-102 has been extensively studied for its potential applications in various fields. One of the primary applications of this compound is in the field of cancer research. Studies have shown that BOS-102 has potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
In addition to its anticancer activity, BOS-102 has also been studied for its potential use in the treatment of Alzheimer's disease. Studies have shown that this compound has neuroprotective effects and can prevent the formation of beta-amyloid plaques, which are a hallmark of Alzheimer's disease.